Cas no 54468-04-1 (2-Piperidinone, 1-chloro-)

• Product Name: 2-Piperidinone, 1-chloro-
• CAS No: 54468-04-1
• Molecular Formula: C₅H₈NOCl
• Molecular Weight: 133.57612
• CID: 354493
• PubChem ID: 3707777

2-Piperidinone, 1-chloro- Properties

Names and Identifiers

• 2-Piperidinone, 1-chloro-
• 1-chloropiperidin-2-one
• 54468-04-1
• DTXSID20395324

• InChIKey： VZATVEIENQFSTB-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H8ClNO/c6-7-4-2-1-3-5(7)8/h1-4H2
• SMILES： ClN1CCCCC1=O

Computed Properties

• Exact Mass: 133.02954
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 133.029
• Heavy Atom Count: 8
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31